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Compound of Interest

Compound Name: Theophylline-d3

Cat. No.: B12384025 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-

depth look at Theophylline-d3, a deuterated analog of Theophylline. While specific data for

Theophylline-d3 is limited, this document leverages the extensive information available for

Theophylline to offer a comprehensive technical resource. This guide covers its core

properties, mechanism of action, and relevant experimental protocols.

Core Properties
Theophylline-d3 is a synthetically modified version of Theophylline where three hydrogen

atoms have been replaced with deuterium. This isotopic labeling is often utilized in research,

particularly in pharmacokinetic studies, to trace and differentiate the molecule from its

endogenous or non-labeled counterparts.

Property Value

CAS Number Data not available in current searches

Molecular Weight
Approximately 183.18 g/mol (calculated based

on Theophylline)

Molecular Formula C₇H₅D₃N₄O₂

Note: The molecular weight is an approximation based on the addition of three deuterium

atoms in place of hydrogen to the molecular formula of Theophylline (C₇H₈N₄O₂; MW: 180.16
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g/mol ). The exact CAS number for Theophylline-d3 could not be definitively ascertained from

the conducted searches.

Mechanism of Action
Theophylline exerts its therapeutic effects through several mechanisms, primarily as a

bronchodilator and anti-inflammatory agent.[1][2] Its actions are multifaceted and involve the

inhibition of phosphodiesterase (PDE) enzymes and the antagonism of adenosine receptors.[1]

Signaling Pathways
The primary signaling pathway influenced by Theophylline involves the modulation of

intracellular cyclic adenosine monophosphate (cAMP). By inhibiting PDE enzymes,

Theophylline prevents the breakdown of cAMP.[1] The resulting increase in cAMP levels leads

to the activation of Protein Kinase A (PKA), which in turn phosphorylates various downstream

targets, culminating in the relaxation of bronchial smooth muscle and a reduction in

inflammatory responses.[2]
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Caption: Theophylline's primary mechanism of action.

Additionally, Theophylline acts as a non-selective adenosine receptor antagonist.[2] By

blocking these receptors, it can prevent bronchoconstriction mediated by adenosine.[1]

Experimental Protocols
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The analysis and quantification of Theophylline and its deuterated analogs are crucial in

research and clinical settings. A variety of analytical methods are employed, with High-

Performance Liquid Chromatography (HPLC) being a prominent technique.

Quantification by High-Performance Liquid
Chromatography (HPLC)
A common experimental workflow for the quantification of Theophylline in biological samples

involves sample preparation, chromatographic separation, and detection.
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Caption: General workflow for HPLC quantification.
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Methodology:

Sample Preparation:

Obtain plasma samples from subjects.

Precipitate proteins by adding a solvent like acetonitrile.

Centrifuge the mixture to pellet the precipitated proteins.

Collect the supernatant containing the analyte of interest.

Chromatographic Conditions:

Column: A reversed-phase C18 column is commonly used.

Mobile Phase: A mixture of a buffer (e.g., phosphate or acetate buffer) and an organic

solvent (e.g., acetonitrile or methanol). The exact ratio can be optimized.

Flow Rate: Typically around 1.0 mL/min.

Detection: UV detection at a wavelength between 270 and 280 nm is suitable for

Theophylline.

Quantification:

Inject the prepared sample into the HPLC system.

Integrate the area of the chromatographic peak corresponding to Theophylline-d3.

Compare the peak area to a standard calibration curve prepared with known

concentrations of Theophylline-d3 to determine the concentration in the sample.

Pharmacokinetics
The pharmacokinetic properties of Theophylline have been extensively studied. It is well-

absorbed orally and is primarily metabolized in the liver by cytochrome P450 enzymes,

particularly CYP1A2.[3] The use of Theophylline-d3 as an internal standard in
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pharmacokinetic studies allows for precise quantification and differentiation from the non-

labeled drug.

Key pharmacokinetic parameters for Theophylline include:

Oral Bioavailability: High, typically over 90%.[4]

Volume of Distribution: Approximately 0.5 L/kg.[5]

Elimination Half-life: Varies significantly among individuals, generally ranging from 7 to 9

hours in non-smoking adults.[4]

Metabolism: Primarily hepatic, with major metabolites being 1,3-dimethyluric acid, 1-

methyluric acid, and 3-methylxanthine.[5]

It is important to note that the pharmacokinetic profile of Theophylline can be influenced by

various factors including age, smoking status, and co-administration of other drugs that induce

or inhibit CYP1A2.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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